Cas no 10032-05-0 (1,1-Dimethoxyheptane)

1,1-Dimethoxyheptane Properties

Names and Identifiers

• 1,1-Dimethoxyheptane
• HEPTANAL DIMETHYL ACETAL
• 1,1-dimethoxy-heptan
• FEMA 2541
• Heptane, 1,1-dimethoxy-
• n-Heptanal dimethyl acetal
• heptaldehyde dimethyl acetal
• 1,1-dimethoxyheptane
• +Expand

• MDL： MFCD00014908
• InChIKey： BBMCNYFBAIUERL-UHFFFAOYSA-N
• Inchi： 1S/C9H20O2/c1-4-5-6-7-8-9(10-2)11-3/h9H,4-8H2,1-3H3
• SMILES： CCCCCCC(OC)OC
• BRN： 1698661

Computed Properties

• Exact Mass: 160.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 160.14633
• Heavy Atom Count: 11
• Complexity: 70
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 2.57570
• PSA: 18.46000
• Refractive Index: n20/D 1.4105(lit.)
• Boiling Point: 183 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• FEMA: 2541 | HEPTANAL, DIMETHYL ACETAL
• Color/Form: Colorless liquid
• Solubility: Insoluble in water.
• Density: 0.832 g/mL at 25 °C(lit.)

1,1-Dimethoxyheptane Security Information

• Symbol: GHS02 GHS07
• WGK Germany：2
• Safety Term：23-24/25
• Safety Instruction： S23; S24/25
• Packing Group：III
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3
• Hazard Statement： H226-H302
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

1,1-Dimethoxyheptane Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%